Cas no 1235304-95-6 (4-(cyclopropanesulfonyl)-N-(3,4-dimethylphenyl)piperazine-1-carboxamide)

• Product Name: 4-(cyclopropanesulfonyl)-N-(3,4-dimethylphenyl)piperazine-1-carboxamide
• CAS No: 1235304-95-6
• MF: C₁₆H₂₃N₃O₃S
• MW: 337.437122583389
• CID: 5967637
• PubChem ID: 49725026
• Update Time: 2025-08-04

4-(cyclopropanesulfonyl)-N-(3,4-dimethylphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropanesulfonyl)-N-(3,4-dimethylphenyl)piperazine-1-carboxamide
• 4-cyclopropylsulfonyl-N-(3,4-dimethylphenyl)piperazine-1-carboxamide
• Z2708092201
• AKOS024526738
• VU0527405-1
• SR-01000926012-1
• F5882-3251
• 1235304-95-6
• 4-(cyclopropylsulfonyl)-N-(3,4-dimethylphenyl)piperazine-1-carboxamide
• SR-01000926012

• Inchi： 1S/C16H23N3O3S/c1-12-3-4-14(11-13(12)2)17-16(20)18-7-9-19(10-8-18)23(21,22)15-5-6-15/h3-4,11,15H,5-10H2,1-2H3,(H,17,20)
• InChI Key： DRTQWJHFRGCKOM-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(C)C(C)=C2)=O)CCN(S(C2CC2)(=O)=O)CC1

Computed Properties

• Exact Mass: 337.14601278g/mol
• Monoisotopic Mass: 337.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-(cyclopropanesulfonyl)-N-(3,4-dimethylphenyl)piperazine-1-carboxamide

4-(Cyclopropanesulfonyl)-N-(3,4-Dimethylphenyl)Piperazine-1-Carboxamide: A Comprehensive Overview

4-(Cyclopropanesulfonyl)-N-(3,4-Dimethylphenyl)Piperazine-1-Carboxamide (CAS No. 1235304-95-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The compound's name reflects its complex architecture, which includes a piperazine ring, a cyclopropane sulfonyl group, and a dimethylphenyl substituent. Each of these components contributes to the molecule's functional properties and reactivity.

The piperazine ring is a six-membered ring containing two nitrogen atoms at positions 1 and 4. This structure is known for its ability to form hydrogen bonds, making it a valuable component in various bioactive molecules. The cyclopropane sulfonyl group, attached at position 4 of the piperazine ring, introduces rigidity and electronic effects that can influence the molecule's interactions with biological targets. Additionally, the 3,4-dimethylphenyl group attached to the nitrogen at position 1 of the piperazine contributes to the molecule's hydrophobicity and aromatic character.

Recent studies have explored the synthesis of this compound using advanced methodologies. For instance, researchers have employed Suzuki coupling reactions to construct the aryl-piperazine linkage efficiently. The use of microwave-assisted synthesis has also been reported, enabling faster reaction times and higher yields. These advancements highlight the importance of optimizing synthetic routes for complex molecules like 4-(Cyclopropanesulfonyl)-N-(3,4-Dimethylphenyl)Piperazine-1-Carboxamide.

In terms of pharmacological activity, this compound has shown promise in preclinical models. It exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development. Furthermore, studies have demonstrated that the molecule can modulate ion channels, making it a candidate for treating neurological disorders. These findings underscore the versatility of 4-(Cyclopropanesulfonyl)-N-(3,4-Dimethylphenyl)Piperazine-1-Carboxamide in addressing diverse therapeutic targets.

The structural features of this compound also make it an interesting candidate for materials science applications. The rigid cyclopropane sulfonyl group and aromatic substituents can impart unique mechanical and electronic properties to polymers or coatings incorporating this molecule. Researchers are currently investigating its potential as a building block for advanced materials with tailored functionalities.

From an environmental standpoint, understanding the degradation pathways of 4-(Cyclopropanesulfonyl)-N-(3,4-Dimethylphenyl)Piperazine-1-Carboxamide is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light or microbial action, the compound undergoes hydrolysis or oxidative cleavage. These insights are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-(Cyclopropanesulfonyl)-N-(3,4-Dimethylphenyl)Piperazine-1-Carboxamide (CAS No. 1235304-95-6) is a multifaceted compound with applications spanning drug discovery and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.